GNE-8324

• Molecular Formula: C18H18FN3OS
• Molecular Weight: 343.4 g/mol
• InChI: InChI=1S/C18H18FN3OS/c1-2-21(14-8-6-12(19)7-9-14)11-13-10-17(23)22-15-4-3-5-16(15)24-18(22)20-13/h6-10H,2-5,11H2,1H3
• InChIKey: MKBFOAQLSFHEGN-UHFFFAOYSA-N

GNE-8324: GluN2A-Selective NMDAR PAM

GNE-8324 (CAS 1698901-76-6) is a small-molecule positive allosteric modulator (PAM) that selectively targets GluN2A subunit-containing N-methyl-D-aspartate receptors (NMDARs) . Discovered through high-throughput screening at Genentech, GNE-8324 belongs to a structurally distinct series of GluN2A-selective PAMs that bind at the GluN1/GluN2A ligand-binding domain (LBD) dimer interface . Its hallmark differentiation lies in selective enhancement of NMDAR-mediated synaptic responses in inhibitory neurons while sparing excitatory neurons—a property not observed with closely related GluN2A PAMs such as GNE-6901 . This cell-type-selective potentiation is governed by a reciprocal allosteric interaction between the GNE-8324 and glutamate binding sites, making GNE-8324 potentiation highly dependent on ambient synaptic glutamate levels .

Target Selective GluN2A NMDAR positive allosteric modulator

Cell-type profile Inhibitory neuron-specific potentiation; excitatory neuron sparing

Mechanism context Glutamate-dependent allosteric control via reciprocal cooperativity

• [1] Yao L, Grand T, Hanson JE, Paoletti P, Zhou Q. Higher ambient synaptic glutamate at inhibitory versus excitatory neurons differentially impacts NMDA receptor activity. Nature Communications. 2018;9:4000. doi:10.1038/s41467-018-06512-7 View Source
• [2] Hackos DH, Hanson JE. Diverse modes of NMDA receptor positive allosteric modulation: Mechanisms and consequences. Neuropharmacology. 2017;112(Pt A):34-45. doi:10.1016/j.neuropharm.2016.07.037 View Source

GNE-8324 Substitution: Reproducibility Risks

GNE-8324 cannot be interchanged with other GluN2A-selective PAMs—including its closest structural analog GNE-6901—because the two compounds produce opposing effects on synaptic plasticity and NMDAR response magnitude in native tissue . Under intact inhibitory circuit conditions in hippocampal slices, GNE-6901 enhances NMDAR responses while GNE-8324 reduces them; only when inhibition is pharmacologically blocked does GNE-8324 show a small, non-significant enhancement . This divergence arises from GNE-8324's unique reciprocal allosteric coupling with glutamate binding sites and its markedly greater dependence on glutamate concentration, which translates into cell-type-selective potentiation limited to inhibitory neurons . Broader-spectrum GluN2A PAMs such as GNE-9278 (which potentiates GluN2A/B/C/D) and brain-penetrant analogs such as GNE-0723 lack this inhibitory-neuron-restricted pharmacology entirely, making direct substitution scientifically invalid .

GNE-6901 (close structural analog)

Lacks inhibitory-neuron selectivity and produces opposing synaptic plasticity effects; direct substitution may not reproduce cell-type-specific potentiation.

Pan-GluN2A PAMs (e.g., GNE-9278)

Broader subunit activity (GluN2A/B/C/D) may confound GluN2A-specific interpretation and circuit analysis.

Brain-penetrant analogs (e.g., GNE-0723)

Different pharmacology profile and absence of inhibitory-neuron-restricted activity may shift circuit-level response.

• [1] Hackos DH, Lupardus PJ, Grand T, et al. Positive allosteric modulators of GluN2A-containing NMDARs with distinct modes of action differentially impact synaptic plasticity. Neuron. 2016;89(5):884-886 (Preview of Hackos et al.). doi:10.1016/j.neuron.2016.02.025 View Source
• [2] Hanson JE, Yuan H, Perszyk RE, et al. Enhancing NMDA Receptor Function: Recent Progress on Allosteric Modulators. Neural Plasticity. 2017. Figure 2: With intact inhibition, GNE-6901 enhanced while GNE-8324 reduced NMDAR responses. View Source
• [3] Hackos DH, Hanson JE. Diverse modes of NMDA receptor positive allosteric modulation: Mechanisms and consequences. Neuropharmacology. 2017;112(Pt A):34-45. doi:10.1016/j.neuropharm.2016.07.037 View Source

GNE-8324 Differentiation Evidence

Cell-Type-Selective NMDAR Potentiation

GNE-8324 selectively potentiates NMDAR-mediated excitatory postsynaptic currents (EPSCs) in inhibitory interneurons while producing no significant potentiation in excitatory pyramidal neurons—a property not shared by the related GluN2A PAM GNE-6901, which potentiates NMDAR responses in both cell types . At 30 µM bath application in prefrontal cortical slices from GAD67-GFP mice, GNE-8324 increased NMDAR EPSC peak amplitude to 145.0 ± 12.61% of baseline in inhibitory neurons (N=12) versus only 91.83 ± 3.27% in excitatory neurons (N=7), representing a net differential of approximately 53 percentage points . Potentiation was also confirmed at physiological temperature (35°C: 150.1 ± 13.80% peak, 155.8 ± 15.16% area, P<0.05 vs. baseline, N=5) .

Cell-Type Selectivity

Head-to-head

~145% (inhib.) vs 92% (excit.) EPSC peak at 30 µM

Supports inhibitory-neuron-specific NMDAR study

Prefrontal cortex slice, GAD67-GFP mice

Evidence Dimension	NMDAR EPSC potentiation in inhibitory vs. excitatory neurons (GNE-8324, 30 µM)
Target Compound Data	Inhibitory neurons: 145.0 ± 12.61% (peak), 145.8 ± 12.03% (area), N=12; Excitatory neurons: 91.83 ± 3.27% (peak), 99.88 ± 3.89% (area), N=7
Comparator Or Baseline	GNE-6901 enhances NMDAR responses in both inhibitory and excitatory neurons (cross-study, Hackos et al. 2016); Vehicle control in excitatory neurons: 86.75 ± 3.27% (peak), 90.24 ± 12.6% (area), N=5
Quantified Difference	Net potentiation in inhibitory neurons: ~45% increase over baseline vs. no significant change in excitatory neurons (approximately 53 percentage-point differential between cell types). GNE-6901 lacks this cell-type selectivity.
Conditions	Layer 2/3 prefrontal cortex slices, GAD67-GFP mice, room temperature and 35°C, NBQX (10 µM) + picrotoxin (50 µM), low Mg²⁺ (0.5 mM)

Why This Matters

This cell-type-selective potentiation is the defining differentiation feature of GNE-8324—no other GluN2A PAM demonstrates this property—making it an irreplaceable tool for dissecting inhibitory neuron-specific NMDAR contributions to circuit function and for target validation in disorders of inhibitory neuron hypofunction.

• [1] Yao L, Grand T, Hanson JE, Paoletti P, Zhou Q. Higher ambient synaptic glutamate at inhibitory versus excitatory neurons differentially impacts NMDA receptor activity. Nature Communications. 2018;9:4000. doi:10.1038/s41467-018-06512-7 View Source

Glutamate Potency Shift

GNE-8324 markedly increases the potency of glutamate at recombinant GluN1/GluN2A NMDARs by approximately 10-fold, whereas the closely related analog GNE-6901 produces a much smaller effect on glutamate potency . This quantitative difference was demonstrated in side-by-side electrophysiological recordings of diheteromeric GluN1/GluN2A receptors expressed in heterologous systems . Neither compound significantly affects glycine potency, confirming that the differential effect is specific to the glutamate binding site interaction .

Glutamate Potency Shift

Head-to-head

~10-fold increase in Glu potency (GNE-8324)

Mechanism basis for glutamate dependence

Recombinant GluN1/GluN2A receptors

Evidence Dimension	Fold-increase in glutamate (Glu) potency at GluN1/GluN2A NMDARs
Target Compound Data	Approximately 10-fold increase in Glu potency (GNE-8324)
Comparator Or Baseline	GNE-6901: much smaller effect on Glu potency (magnitude not explicitly quantified in original publication as a fold value, described qualitatively as 'much smaller')
Quantified Difference	Approximately 10-fold (GNE-8324) vs. 'much smaller' (GNE-6901); GNE-8324 potency was also strongly dependent on Glu concentration, whereas Glu concentration had only a modest effect on GNE-6901 potency.
Conditions	Recombinant GluN1/GluN2A diheteromeric NMDARs, heterologous expression system, whole-cell patch-clamp electrophysiology

Why This Matters

The ~10-fold glutamate potency shift is a quantifiable, mechanistically meaningful differentiator. It underlies GNE-8324's unique dependence on ambient glutamate levels and directly explains its cell-type-selective pharmacology, as inhibitory neuron synapses exhibit higher ambient glutamate concentrations.

• [1] Hackos DH, Lupardus PJ, Grand T, et al. Positive allosteric modulators of GluN2A-containing NMDARs with distinct modes of action differentially impact synaptic plasticity. Neuron. 2016;89(5):884-886 (as reviewed in PMC4793964: 'GNE-8324 also markedly increased potency of Glu at GluN1/GluN2A NMDARs by about 10-fold while GNE-6901 had a much smaller effect on Glu potency'). View Source

Deactivation Kinetics

Following termination of glutamate application, GNE-8324 causes significantly slower NMDAR current deactivation compared to GNE-6901 . Both compounds slow channel deactivation kinetics relative to control, but the deactivation in the presence of GNE-8324 is markedly more prolonged . Critically, this slower deactivation with GNE-8324—but not GNE-6901—is highly dependent on ambient glycine concentration: when glycine is removed following rapid glutamate/glycine co-application, NMDAR currents deactivate rapidly even in the presence of GNE-8324, confirming that the differential deactivation kinetics are context-dependent .

Deactivation Kinetics

Head-to-head

Slower deactivation vs GNE-6901; glycine-dependent

Impacts synaptic temporal integration

Rapid glutamate/glycine application protocol

Evidence Dimension	NMDAR current deactivation rate following termination of glutamate application
Target Compound Data	Significantly slower NMDAR current deactivation (GNE-8324)
Comparator Or Baseline	GNE-6901: slowed deactivation relative to control, but significantly faster than GNE-8324
Quantified Difference	Qualitatively described as 'significantly slower' for GNE-8324 vs. GNE-6901. GNE-8324's slower deactivation is highly dependent on ambient glycine; GNE-6901's deactivation is not glycine-dependent in the same manner.
Conditions	GluN1/GluN2A NMDARs, rapid glutamate/glycine application and termination protocols, heterologous expression system

Why This Matters

Differential deactivation kinetics directly impact the temporal integration of synaptic signals. GNE-8324's slower, glycine-dependent deactivation profile may produce distinct effects on synaptic summation and plasticity compared to GNE-6901, with implications for circuit-level outcomes in native tissue experiments.

• [1] Hackos DH, Lupardus PJ, Grand T, et al. Positive allosteric modulators of GluN2A-containing NMDARs with distinct modes of action differentially impact synaptic plasticity. Neuron. 2016;89(5):884-886 (as reviewed in PMC4793964). View Source

GluN2A Potency

In recombinant GluN1/GluN2A NMDARs, GNE-8324 exhibits an EC₅₀ of 2.43 µM (determined by Ca²⁺ influx assay in HEK cells), compared to an EC₅₀ of 8.5 µM for GNE-6901 (determined by two-electrode voltage clamp in Xenopus oocytes), representing an approximately 3.5-fold higher potency for GNE-8324 at the GluN2A subtype . Neither compound shows detectable activity at GluN2B, GluN2C, or GluN2D-containing NMDARs, confirming comparable GluN2A selectivity . For broader context, GNE-9278 exhibits EC₅₀ values of 3.2 µM (GluN2A), 15.7 µM (GluN2B), 6.6 µM (GluN2C), and 6.7 µM (GluN2D), lacking the subunit selectivity of GNE-8324 .

GluN2A Potency (EC₅₀)

Cross-study comparable

GNE-8324: 2.43 µM (Ca²⁺ influx) vs GNE-6901: 8.5 µM (TEVC)

Higher potency at GluN2A; assay-dependent comparison

Different assay formats may limit direct comparison

Evidence Dimension	EC₅₀ for GluN2A-containing NMDAR potentiation
Target Compound Data	GNE-8324 EC₅₀ = 2.43 µM (Ca²⁺ influx, HEK cells); no activity at GluN2B/C/D
Comparator Or Baseline	GNE-6901 EC₅₀ = 8.5 µM (TEVC, Xenopus oocytes); GNE-9278 EC₅₀ = 3.2 µM (GluN2A), 15.7 µM (GluN2B), 6.6 µM (GluN2C), 6.7 µM (GluN2D)
Quantified Difference	GNE-8324 is ~3.5-fold more potent than GNE-6901 at GluN2A (2.43 vs. 8.5 µM). GNE-8324 is GluN2A-exclusive, whereas GNE-9278 potentiates all four GluN2 subtypes.
Conditions	GNE-8324: Ca²⁺ influx assay in HEK cells; GNE-6901: two-electrode voltage clamp (TEVC) in Xenopus oocytes. Note: different assay formats may influence absolute EC₅₀ values and limit direct quantitative comparison.

Why This Matters

For procurement decisions where GluN2A-exclusive pharmacology without off-target GluN2B/C/D activity is critical, GNE-8324 provides higher potency than GNE-6901 and superior subunit selectivity compared to multi-subunit PAMs such as GNE-9278. The assay format difference (HEK vs. oocytes) should be considered when comparing absolute EC₅₀ values.

• [1] Hackos DH, Hanson JE. Diverse modes of NMDA receptor positive allosteric modulation: Mechanisms and consequences. Neuropharmacology. 2017;112(Pt A):34-45. Table 3: EC₅₀ values for GNE-6901, GNE-8324, and GNE-9278. doi:10.1016/j.neuropharm.2016.07.037 View Source

Synaptic Plasticity Impact

At the Schaffer collateral-CA1 synapse in hippocampal slices, GNE-8324 and GNE-6901 produce opposing effects on NMDAR-dependent synaptic plasticity . GNE-6901 potentiates both short-term potentiation (STP) and long-term potentiation (LTP), whereas GNE-8324 impairs both forms of plasticity when GABAergic inhibition is intact . When GABAA receptor-mediated inhibition is blocked, GNE-6901 continues to enhance LTP and STP, but GNE-8324 loses its ability to reduce synaptic plasticity, revealing that GNE-8324's plasticity-suppressing effect is circuit-dependent and mediated through enhanced inhibitory neuron drive . Consistent with this, GNE-8324—but not GNE-6901—reduces burst-evoked NMDAR responses under intact inhibitory conditions, while GNE-6901 enhances them .

Synaptic Plasticity Impact

Head-to-head

GNE-8324 impairs LTP/STP under intact inhibition; GNE-6901 enhances

Opposing circuit-level effects on plasticity

Hippocampal SC-CA1 synapse, with/without GABA block

Evidence Dimension	Effect on hippocampal synaptic plasticity (LTP and STP at SC-CA1 synapse)
Target Compound Data	GNE-8324 impairs both STP and LTP under intact inhibition; loses plasticity-suppressing effect under disinhibition
Comparator Or Baseline	GNE-6901 enhances both STP and LTP under intact inhibition and continues to potentiate under disinhibition
Quantified Difference	Opposing qualitative effects: GNE-6901 enhances, GNE-8324 suppresses synaptic plasticity. Under intact inhibition, GNE-6901 enhances burst-evoked NMDAR responses while GNE-8324 suppresses them.
Conditions	Mouse hippocampal slices, Schaffer collateral-CA1 synapse, with and without GABAA receptor antagonist, burst-stimulation LTP induction protocol

Why This Matters

This functional antagonism at the circuit level is a critical differentiator for experimental design. Researchers studying NMDAR-dependent plasticity enhancement must use GNE-6901, not GNE-8324. Conversely, GNE-8324 is the appropriate selection for studies requiring selective augmentation of inhibitory neuron drive and consequent suppression of excitatory plasticity.

• [1] Hackos DH, Lupardus PJ, Grand T, et al. Positive allosteric modulators of GluN2A-containing NMDARs with distinct modes of action differentially impact synaptic plasticity. Neuron. 2016;89(5):884-886 (as reviewed in PMC4793964). View Source

Reciprocal Allosteric Interaction

GNE-8324 exhibits a reciprocal allosteric interaction with the glutamate binding site at GluN2A-containing NMDARs: binding of glutamate enhances GNE-8324 binding, and conversely, binding of GNE-8324 enhances glutamate binding . This positive cooperativity between the PAM and orthosteric agonist sites creates a mechanism whereby GNE-8324 potentiation is highly dependent on glutamate site occupancy, with enhanced GNE-8324 binding to glutamate-bound NMDARs compared to glutamate-free NMDARs . This reciprocal interaction mechanistically distinguishes GNE-8324 from other GluN2A PAMs and directly accounts for its cell-type-selective pharmacology, as inhibitory neuron synapses maintain higher ambient glutamate levels that facilitate GNE-8324 binding .

Allosteric Cooperativity

Class-level inference

Reciprocal positive cooperativity with glutamate binding

Molecular basis for glutamate-dependent selectivity

Recombinant binding and functional assays

Evidence Dimension	Mechanism of allosteric modulation: cooperativity between PAM binding and glutamate binding
Target Compound Data	Reciprocal positive cooperativity: glutamate binding enhances GNE-8324 binding, and vice versa. Potentiation highly dependent on glutamate site occupancy.
Comparator Or Baseline	GNE-6901 does not exhibit the same degree of reciprocal cooperativity; GNE-6901 potency shows only modest dependence on glutamate concentration (class-level inference based on differential pharmacology reported in Hackos et al. 2016).
Quantified Difference	GNE-8324: strongly glutamate-dependent potentiation; GNE-6901: only moderately glutamate-dependent. Enhanced GNE-8324 binding to glutamate-bound vs. glutamate-free NMDARs demonstrated in binding assays.
Conditions	GluN2A-containing NMDARs, recombinant systems, radioligand binding and functional assays

Why This Matters

This reciprocal allosteric mechanism is the molecular basis for GNE-8324's unique cell-type selectivity and glutamate-dependence. For experimental designs requiring activity-dependent NMDAR potentiation (i.e., potentiation only at active synapses with high glutamate occupancy), GNE-8324 provides a mechanism-based advantage over GNE-6901 and other GluN2A PAMs that lack this property.

• [1] Yao L, Grand T, Hanson JE, Paoletti P, Zhou Q. Higher ambient synaptic glutamate at inhibitory versus excitatory neurons differentially impacts NMDA receptor activity. Nature Communications. 2018;9:4000. doi:10.1038/s41467-018-06512-7 View Source
• [2] Hackos DH, Hanson JE. Diverse modes of NMDA receptor positive allosteric modulation: Mechanisms and consequences. Neuropharmacology. 2017;112(Pt A):34-45. doi:10.1016/j.neuropharm.2016.07.037 View Source

GNE-8324 Research Applications

Inhibitory Neuron Circuit Dissection

GNE-8324 is the only available GluN2A PAM that selectively potentiates NMDAR responses in inhibitory neurons while leaving excitatory neuron NMDAR responses unaffected (145.0 ± 12.61% peak potentiation in inhibitory neurons vs. 91.83 ± 3.27% in excitatory neurons at 30 µM) . This property enables unambiguous attribution of NMDAR-dependent circuit effects to inhibitory neuron populations, which is impossible with pan-cellular GluN2A PAMs such as GNE-6901 or GNE-9278. Validated in prefrontal cortex layer 2/3 at both room temperature and 35°C, making it suitable for slice electrophysiology studies of E/I balance, gamma oscillation generation, and inhibitory neuron dysfunction models .

Activity-Dependent NMDAR Modulation in Disease

The reciprocal allosteric interaction between GNE-8324 and glutamate binding sites means that GNE-8324 preferentially potentiates NMDARs at synapses with higher ambient glutamate concentrations . This mechanism has been experimentally validated: reducing ambient glutamate with the cysteine-glutamate exchanger inhibitor CPG (50 µM) eliminates GNE-8324 potentiation in inhibitory neurons (potentiation drops from 147.4 ± 23.94% to 79.59 ± 8.23% peak), and increasing GLT-1 glutamate transporter expression abolishes potentiation while decreasing GLT-1 activity confers potentiation to excitatory neurons . This makes GNE-8324 a uniquely suited probe for studying how glutamate transporter dysfunction and ambient glutamate dysregulation contribute to disorders such as schizophrenia, where NMDAR hypofunction in inhibitory neurons is implicated .

Inhibitory Neuron-Driven Plasticity Suppression

GNE-8324 impairs both STP and LTP at the SC-CA1 synapse under intact inhibition, an effect opposite to that of GNE-6901 (which enhances plasticity) and mechanistically linked to GNE-8324's selective potentiation of inhibitory neuron NMDARs . This property disappears when GABAergic inhibition is blocked, confirming circuit-level specificity . Researchers studying plasticity suppression through enhanced inhibitory drive, or validating the role of inhibitory neuron NMDARs in metaplasticity and learning, should select GNE-8324 over GNE-6901, which would produce the opposite (enhancing) effect on plasticity endpoints.

In Vivo Inhibitory Neuron Activity

GNE-8324 and its close analog M-8324 have been shown to selectively increase NMDAR activity on inhibitory neurons and elevate their activity both in vitro and in vivo . Long-term administration of M-8324 preferentially modulates potassium channels and cell adhesion molecules in parvalbumin-containing inhibitory neurons across multiple brain regions (primary auditory cortex and prelimbic prefrontal cortex), with minimal impact on cell cycle and apoptosis, suggesting a favorable safety profile for chronic dosing studies . GNE-8324 serves as the in vitro reference compound for these in vivo studies, and its well-characterized cell-type-selective mechanism provides a validated pharmacological strategy for enhancing inhibitory neuron function in preclinical models of schizophrenia, autism, and Alzheimer's disease .

Application

Selection Property

Validation Focus

Inhibitory neuron circuit studies

Inhibitory-neuron-selective NMDAR potentiation

E/I balance and gamma oscillation endpoints

Activity-dependent NMDAR modulation studies

Glutamate-dependent allosteric potentiation mechanism

Ambient glutamate and transporter models

Inhibitory neuron-driven plasticity research

Circuit-dependent plasticity suppression

LTP/STP under intact vs disinhibited conditions

In vivo inhibitory neuron function studies

Preferential modulation of inhibitory neuron activity

Chronic dosing research models and regional protein expression

• [1] Yao L, Grand T, Hanson JE, Paoletti P, Zhou Q. Higher ambient synaptic glutamate at inhibitory versus excitatory neurons differentially impacts NMDA receptor activity. Nature Communications. 2018;9:4000. doi:10.1038/s41467-018-06512-7 View Source
• [2] Xia D, Zhang X, Deng D, Ma X, Masri S, Wang J, Bao S, Hu S, Zhou Q. Long-Term Enhancement of NMDA Receptor Function in Inhibitory Neurons Preferentially Modulates Potassium Channels and Cell Adhesion Molecules. Frontiers in Pharmacology. 2022;12:796179. doi:10.3389/fphar.2021.796179 View Source
• [3] Hackos DH, Lupardus PJ, Grand T, et al. Positive allosteric modulators of GluN2A-containing NMDARs with distinct modes of action differentially impact synaptic plasticity. Neuron. 2016;89(5):884-886 (as reviewed in PMC4793964). View Source